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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606554

Introduction

AMG 837 is a potent and orally bioavailable partial agonist for the G-protein-coupled receptor
40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3][4][5][6] GPR4O0 is
predominantly expressed in pancreatic (3-cells and plays a crucial role in mediating glucose-
stimulated insulin secretion (GSIS).[3][7][8][9] As an agonist, AMG 837 mimics the action of
endogenous free fatty acids, enhancing insulin secretion in a glucose-dependent manner.[3][9]
This property makes it a valuable tool for research in type 2 diabetes and metabolic disorders.
[1][10] Proper preparation of stock solutions is critical for ensuring the accuracy and
reproducibility of experimental results. These application notes provide a detailed protocol for
the preparation, storage, and handling of AMG 837 calcium hydrate stock solutions for
research purposes.

Chemical and Physical Properties

Accurate characterization of the research compound is fundamental. AMG 837 is available in
different forms, such as a hemicalcium salt or a calcium hydrate. It is crucial to use the batch-
specific molecular weight provided on the certificate of analysis for precise concentration
calculations, as the degree of hydration can vary.[11]
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Property

Data

Compound Name

AMG 837 Calcium Hydrate

AMG-837, AMG 837 hemicalcium salt, AMG 837

Synonyms . .
hemicalcium hydrate
calcium (S)-3-(4-((4'-(trifluoromethyl)-[1,1'-
IUPAC Name biphenyl]-3-yl)methoxy)phenyl)hex-4-ynoate
hydrate
CAS Number 1259389-38-2 (calcium hydrate)[2][12]

Molecular Formula

Cs2H42CaFe07[2][12]

Molecular Weight 932.97 g/mol [2][12]

Solubility Soluble in DMSO; Insoluble in water[2][12]
Purity >98% (HPLC)[11]

Appearance Solid powder[2]

Mechanism of Action: GPR40 Signaling Pathway

AMG 837 acts as a selective partial agonist on GPR40, a Gag-coupled protein receptor.[3][13]
Upon binding of AMG 837, the Gaq subunit activates phospholipase C (PLC). PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers:
inositol triphosphate (IPs) and diacylglycerol (DAG).[9] IPs binds to its receptors on the
endoplasmic reticulum, triggering the release of stored calcium (Ca?*) into the cytoplasm.[7]

The elevated intracellular Ca2* levels are a primary trigger for the exocytosis of insulin-

containing granules from the pancreatic [3-cells, but only in the presence of elevated glucose

levels.[3][9]
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Caption: GPR40 signaling pathway activated by AMG 837.
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Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of AMG 837 calcium
hydrate.

Materials and Equipment:

e AMG 837 calcium hydrate (CAS: 1259389-38-2)

e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

» \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

» Preparation: Before starting, allow the AMG 837 calcium hydrate vial to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation. Ensure all glassware is
clean and dry.

o Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the
desired amount of AMG 837 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh 9.33 mg of AMG 837 (Molecular Weight: 932.97 g/mol ).

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: Mass = 0.001 L x 0.010 mol/L x 932.97 g/mol x 1000 mg/g = 9.33 mg
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Solubilization: Add the appropriate volume of DMSO to the tube containing the weighed AMG
837. For the example above, add 1 mL of DMSO.

Mixing: Cap the tube securely. Vortex the solution for 1-2 minutes until the compound is
completely dissolved. A brief, gentle sonication in a water bath can be used if necessary to
aid dissolution, but avoid overheating.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials.
[14][15]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
preparation date.
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Caption: Workflow for AMG 837 stock solution preparation.

Storage and Stability
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Proper storage is essential to maintain the integrity and activity of AMG 837.

Short-Term Storage (Days Long-Term Storage

Form
to Weeks) (Months to Years)
) Dry, dark at -20°C (stable for
Solid Powder Dry, dark at 0-4°C[2][12]
>2 years)[2][12]
_ -20°C (up to 1 month) or -80°C
Stock Solution 0-4°C[2][12]

(up to 6 months)[14][15]

Key Recommendations:

» Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly recommended to
preserve the stability of the stock solution.[15]

o Protect from Light: Store the solid compound and stock solutions in the dark or in amber
vials to prevent photodegradation.

o Ensure Dry Conditions: The compound is a hydrate; store the solid powder in a desiccator to
prevent absorption of additional moisture.[2]

Safety Precautions

AMG 837 is intended for research use only and is not for human or veterinary use.[2] Standard
laboratory safety practices should be followed.

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

» Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation
of the powder.

 In case of contact with skin or eyes, rinse immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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